Cas no 827322-81-6 (1-Piperazinesulfonamide, 4-[4-(trifluoromethyl)phenyl]-)

1-Piperazinesulfonamide, 4-[4-(trifluoromethyl)phenyl]- structure
827322-81-6 structure
Product Name:1-Piperazinesulfonamide, 4-[4-(trifluoromethyl)phenyl]-
CAS No:827322-81-6
MF:C11H14F3N3O2S
MW:309.307971477509
CID:684739
PubChem ID:69717758
Update Time:2025-04-19

1-Piperazinesulfonamide, 4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinesulfonamide, 4-[4-(trifluoromethyl)phenyl]-
    • 4-[4-(trifluoromethyl)phenyl]piperazine-1-sulfonamide
    • DTXSID70741195
    • 827322-81-6
    • FAPVWOBVGFFSEM-UHFFFAOYSA-N
    • SCHEMBL6242244
    • Inchi: 1S/C11H14F3N3O2S/c12-11(13,14)9-1-3-10(4-2-9)16-5-7-17(8-6-16)20(15,18)19/h1-4H,5-8H2,(H2,15,18,19)
    • InChI Key: FAPVWOBVGFFSEM-UHFFFAOYSA-N
    • SMILES: S(N)(N1CCN(C2C=CC(C(F)(F)F)=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 309.07588236g/mol
  • Monoisotopic Mass: 309.07588236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75Ų
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